Cas no 54794-70-6 (2,4-Octadecadienamide, N-(2-methylpropyl)-, (E,E)-)

• Product Name: 2,4-Octadecadienamide, N-(2-methylpropyl)-, (E,E)-
• CAS No: 54794-70-6
• MF: C₂₂H₄₁NO
• MW: 335.567046880722
• CID: 353660
• PubChem ID: 9974234
• Update Time: 2025-04-19

2,4-Octadecadienamide, N-(2-methylpropyl)-, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Octadecadienamide, N-(2-methylpropyl)-, (E,E)-
• N-(2-methylpropyl)octadeca-2,4-dienamide
• (2E,4E)-N-Isobutyloctadeca-2,4-dienamide
• (2E,4E)-N-(2-methylpropyl)octadeca-2,4-dienamide
• QQCGKIZHTJLRNN-NBRVCOCJSA-N
• 2,4-Octadecadienamide, N-(2-methylpropyl)-, (2E,4E)-
• Pipericine
• CHEMBL256217
• LMFA08020200
• DTXSID10718144
• N-isobutyl-(2E,4E)-octadecadienamide
• (E,E)-N-Isobutyl-2,4-octadecadienamide
• (2E,4Z)-N-(2-METHYLPROPYL)OCTADECA-2,4-DIENAMIDE
• CHEBI:165576
• N-Isobutyl-(2E,4E)-octadeca-2,4-dienamide
• N-Isobutyloctadeca-trans-2-trans-4-dienamide
• 54794-70-6

• Inchi： 1S/C22H41NO/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(24)23-20-21(2)3/h16-19,21H,4-15,20H2,1-3H3,(H,23,24)/b17-16+,19-18+
• InChI Key： QQCGKIZHTJLRNN-NBRVCOCJSA-N
• SMILES： O=C(/C=C/C=C/CCCCCCCCCCCCC)NCC(C)C

Computed Properties

• Exact Mass: 335.31903
• Monoisotopic Mass: 335.318814931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines